[4-[(E)-2-cyano-3-(2-methoxy-4-nitroanilino)-3-oxoprop-1-enyl]phenyl] 4-methoxybenzoate

• IUPAC Name: [4-[(E)-2-cyano-3-(2-methoxy-4-nitroanilino)-3-oxoprop-1-enyl]phenyl] 4-methoxybenzoate
• InChI: InChI=1S/C25H19N3O7/c1-33-20-10-5-17(6-11-20)25(30)35-21-8-3-16(4-9-21)13-18(15-26)24(29)27-22-12-7-19(28(31)32)14-23(22)34-2/h3-14H,1-2H3,(H,27,29)/b18-13+
• InChI Key: OFEKJEVDAIJSMG-QGOAFFKASA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C=C(C#N)C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])OC
• Isomeric SMILES: COC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)/C=C(\C#N)/C(=O)NC3=C(C=C(C=C3)[N+](=O)[O-])OC
• Molecular Formula: C25H19N3O7
• Molecular Weight: 473.4 g/mol
• CAS No.: 380475-79-6

Description

[4-[(E)-2-cyano-3-(2-methoxy-4-nitroanilino)-3-oxoprop-1-enyl]phenyl] 4-methoxybenzoate is a useful research compound. Its molecular formula is C25H19N3O7 and its molecular weight is 473.441. The purity is usually 95%.
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Scientific Research Applications

Metabolism and Detection Techniques

Identification of Metabolites : Understanding the metabolism of complex organic compounds can be crucial for various applications, including environmental monitoring and toxicology. Studies on similar compounds, such as synthetic indole-derived cannabimimetics, have utilized advanced techniques like gas chromatography-mass spectrometry (GC-MS) to identify urinary metabolites. These metabolites include various hydroxylation and oxidation products, providing insights into the compound's biotransformation pathways (Kavanagh et al., 2012).

Quantitative Analysis : The development of sensitive analytical methods, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), is essential for quantifying trace levels of complex compounds and their metabolites in biological samples. This is exemplified by studies quantifying urinary concentrations of phenolic compounds and their metabolites, providing a basis for assessing human exposure to these chemicals (Ye et al., 2005).

Environmental Exposure and Health Effects

Exposure Assessment : Research on the environmental exposure to organophosphorus and pyrethroid pesticides showcases the importance of understanding the exposure pathways and potential health impacts of chemical compounds. Such studies employ advanced analytical techniques to detect specific metabolites in urine, indicating exposure levels and potential health risks (Babina et al., 2012).

Toxicological Evaluation : Investigating the toxicological profile of chemical compounds involves assessing their potential to cause adverse health effects, such as methemoglobinemia and hemolysis, as reported in cases of poisoning from exposure to compounds like 4-chloro-1-nitrobenzene (Yu et al., 2022). These studies contribute to a better understanding of the health hazards associated with chemical exposures and inform safety regulations.